Cas no 1615657-05-0 (4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid)

1615657-05-0 structure
Product name:4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid
4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid Chemical and Physical Properties
Names and Identifiers
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- 4-((5-Sulfoquinolin-8-yl)oxy)phthalic acid
- 1615657-05-0
- 4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid
- CS-0170533
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- Inchi: 1S/C17H11NO8S/c19-16(20)10-4-3-9(8-12(10)17(21)22)26-13-5-6-14(27(23,24)25)11-2-1-7-18-15(11)13/h1-8H,(H,19,20)(H,21,22)(H,23,24,25)
- InChI Key: PJGKOJJHPVOVRT-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(C2C1=CC=CN=2)OC1C=CC(C(=O)O)=C(C(=O)O)C=1)(=O)(=O)O
Computed Properties
- Exact Mass: 389.02053748g/mol
- Monoisotopic Mass: 389.02053748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 160Ų
4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid Related Literature
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Yi Cai,Sonal Kumar,Rodney Chua,Vivek Verma,Du Yuan,Zongkui Kou,Hao Ren,Hemal Arora J. Mater. Chem. A, 2020,8, 12716-12722
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
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Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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